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Compound of Interest

Compound Name: Trichlorophloroglucinol

Cat. No.: B15096556

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: There is limited specific safety and toxicological data available for
Trichlorophloroglucinol. The following guidelines are based on the known hazards of the
parent compound, phloroglucinol, and general knowledge of chlorinated phenolic compounds.
It is imperative to handle Trichlorophloroglucinol with a high degree of caution and to
conduct a thorough risk assessment before use. Always consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance.

Introduction

Trichlorophloroglucinol (2,4,6-trichlorobenzene-1,3,5-triol) is a chlorinated derivative of
phloroglucinol.[1] While specific applications in drug development are not extensively
documented in publicly available literature, its structural similarity to phloroglucinol suggests
potential use as an intermediate in organic synthesis or as a subject of investigation for
biological activity. The introduction of chlorine atoms to the aromatic ring is likely to alter its
chemical reactivity, stability, and toxicological profile compared to the parent compound.
Therefore, stringent safety protocols are essential when handling this substance.

Hazard Identification and Classification
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While a specific GHS classification for Trichlorophloroglucinol is not readily available, based
on the data for phloroglucinol and related chlorinated phenaols, it should be treated as a
hazardous substance.[2][3][4]

Anticipated Hazards:

o Skin Irritation: Likely to cause skin irritation upon contact.[2][3][4]

o Serious Eye Irritation: Likely to cause serious eye irritation or damage.[2][3][4]
o Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.

» Potential for Systemic Toxicity: Chlorinated phenols can be toxic if absorbed through the
skin, inhaled, or ingested.

o Environmental Hazard: Chlorinated organic compounds can be persistent in the environment
and harmful to aquatic life.

Quantitative Data Summary

The following table summarizes key quantitative data. Note that much of this data is for the
parent compound, Phloroglucinol, and should be used as a conservative reference for
Trichlorophloroglucinol.
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Value

Value

Property (Trichlorophloroglu . Reference
. (Phloroglucinol)
cinol)

Molecular Formula C6H3CI303 C6H603 [1]

Molecular Weight 229.4 g/mol 126.11 g/mol [1]
White to off-white

Appearance - )
crystalline powder

Melting Point - 215-220 °C

Boiling Point - Decomposes [2]
Soluble in water,

Solubility - ethanol, and diethyl
ether

Oral LD50 (Rat) No data available 4000 mg/kg [2]

Storage Temperature

Room Temperature

(assumed)

Room Temperature

Incompatibilities

Strong oxidizing

agents, bases

Strong oxidizing
agents, acid halides,

strong alkali

[2]

Experimental Protocols
Personal Protective Equipment (PPE)

A risk assessment should be performed for every procedure involving

Trichlorophloroglucinol. The following PPE is the minimum required:

e Eye and Face Protection: Chemical safety goggles and a face shield.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Consult the glove

manufacturer's compatibility chart.
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e Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For
procedures with a higher risk of exposure, a chemically resistant apron or coveralls should

be worn.

o Respiratory Protection: A NIOSH-approved respirator with an organic vapor/acid gas
cartridge and a patrticulate filter is recommended, especially when handling the powder
outside of a certified chemical fume hood.

Workflow for Donning and Doffing PPE

Donning PPE Doffing PPE

[ coer e s | o] \4@» o

Respirator

—»‘ Gloves }—»‘ Goggles & Face Shield ‘—»

©-

Lab Coat ‘—»

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) donning and doffing sequence.

Handling Protocol

» Engineering Controls: All work with solid Trichlorophloroglucinol and its solutions must be
conducted in a certified chemical fume hood to minimize inhalation exposure.

» Dispensing:

o When weighing the solid, use a balance inside the fume hood or in a ventilated balance

enclosure.
o Use anti-static tools and equipment to prevent dust dispersal.

o Avoid creating dust. If dust is generated, gently clean the area with a damp paper towel,
which should then be disposed of as hazardous waste.

¢ Solution Preparation:
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o Add the solid Trichlorophloroglucinol to the solvent slowly to avoid splashing.

o If the dissolution is exothermic, use an ice bath for cooling.

» General Hygiene:
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.
o Do not eat, drink, or smoke in the laboratory.

o Remove contaminated clothing immediately and wash it before reuse.

Safe Handling Workflow for Trichlorophloroglucinol
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Caption: General workflow for safely handling Trichlorophloroglucinol.

Storage Protocol
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o Container: Store in a tightly sealed, properly labeled container. The label should include the
chemical name, date received, and any hazard warnings.

e Location: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents and bases.

e Segregation: Store separately from flammable materials and food items.

e Inventory: Maintain an accurate inventory of the chemical.

Spill and Emergency Procedures
o Small Spills (Solid):

o Evacuate the immediate area.

o Wearing appropriate PPE, gently cover the spill with an absorbent material (e.g.,
vermiculite or sand).

o Carefully scoop the material into a labeled, sealable container for hazardous waste
disposal.

o Clean the spill area with a suitable solvent, and dispose of the cleaning materials as
hazardous waste.

e Large Spills:

o Evacuate the laboratory and alert others in the vicinity.

o Contact your institution's EHS department immediately.

o Do not attempt to clean up a large spill without proper training and equipment.
o Fire:

o Use a dry chemical, carbon dioxide, or foam extinguisher.

o If the fire is large or cannot be easily extinguished, evacuate the area and call the fire
department.
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First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing and wash the affected skin area
with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation
persists.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing
has stopped, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them 1-2 glasses of water to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.

Emergency Response Logic for
Trichlorophloroglucinol Exposure
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Caption: Decision-making flow for first aid response to exposure.

Waste Disposal

o Waste Collection: All waste contaminated with Trichlorophloroglucinol, including unused
product, contaminated PPE, and spill cleanup materials, must be collected in a properly
labeled, sealed container for hazardous waste.[5]
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» Labeling: The waste container must be labeled as "Hazardous Waste" and include the
chemical name and associated hazards.

o Storage: Store the waste container in a designated satellite accumulation area.

o Disposal: Arrange for pickup and disposal by your institution's EHS department or a licensed
hazardous waste disposal company. Do not dispose of Trichlorophloroglucinol down the
drain or in the regular trash.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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